Cas no 1553914-43-4 (3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine)

• Product Name: 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine
• CAS No: 1553914-43-4
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5151600
• Update Time: 2025-11-02

3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine

• Inchi： 1S/C11H12BrN3/c1-5-6(2)8-4-9(12)10(13)15-11(8)14-7(5)3/h4H,1-3H3,(H2,13,14,15)
• InChI Key： CAHKEPMRCLOONZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(C)=C(C)N=2)C=C(Br)C=1N

Additional information on 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine

Recent Advances in the Study of 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine (CAS: 1553914-43-4)

The compound 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine (CAS: 1553914-43-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This naphthyridine derivative is characterized by its unique structural features, including a bromo substituent and a trimethylated core, which make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its utility in targeting various disease pathways.

One of the key areas of interest in the study of 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase targets, with promising potency and specificity. Further investigations are underway to elucidate its binding mode and optimize its pharmacological properties for potential clinical applications.

In addition to its kinase inhibitory properties, 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine has also been investigated for its potential as a building block in the synthesis of more complex molecules. Its bromo functional group provides a versatile handle for further chemical modifications, enabling the development of diverse analogs with tailored biological activities. Recent synthetic efforts have focused on coupling this compound with various heterocyclic and aromatic systems to explore structure-activity relationships (SAR) and enhance its therapeutic potential.

The pharmacokinetic and safety profiles of 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine are also under active investigation. Early preclinical studies have indicated favorable absorption and distribution characteristics, although further optimization may be required to improve metabolic stability and reduce potential off-target effects. Toxicological assessments are ongoing to ensure its suitability for in vivo studies and eventual human trials.

In conclusion, 3-Bromo-5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine (CAS: 1553914-43-4) represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase inhibition and drug design. Continued research efforts are expected to further unravel its biological mechanisms and therapeutic utility, paving the way for its integration into future drug development programs.